Cas no 34967-03-8 (3,4,5-Trimethoxybenzyl isothiocyanate)

• Product Name: 3,4,5-Trimethoxybenzyl isothiocyanate
• CAS No: 34967-03-8
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 2186413
• Update Time: 2024-02-29

3,4,5-Trimethoxybenzyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trimethoxybenzyl isothiocyanate
• 5-(isothiocyanatomethyl)-1,2,3-trimethoxybenzene
• Q27157055

• Inchi： 1S/C11H13NO3S/c1-13-9-4-8(6-12-7-16)5-10(14-2)11(9)15-3/h4-5H,6H2,1-3H3
• InChI Key： CPIVBDVPNCWECC-UHFFFAOYSA-N
• SMILES： S=C=NCC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles